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Compound of Interest

Compound Name: Borazine

Cat. No.: B1220974

For Researchers, Scientists, and Drug Development Professionals

Introduction

Borazine (BsHsNs), an inorganic analogue of benzene, is a colorless liquid with significant
potential in materials science and as a precursor in drug development. However, its high
reactivity, flammability, and corrosive nature necessitate strict adherence to safety protocols.
These application notes provide a comprehensive guide to the safe handling, synthesis,
purification, storage, and disposal of borazine, along with emergency procedures.

Chemical and Physical Properties

Borazine is a flammable and corrosive liquid that reacts vigorously with water and moisture in
the air.[1][2] It is crucial to handle it in a dry, inert atmosphere.

Table 1: Physical and Chemical Properties of Borazine
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Property Value Reference
Molecular Formula B3HsN3 [2]

Molar Mass 80.50 g/mol [2]
Appearance Colorless liquid, fumes in air [11[2]
Density 0.81 g/cm?3 [2]

Melting Point -58 °C [2][3]
Boiling Point 55°C [2][3]

Flash Point <25°C [2]
Solubility Reacts with water [2]

Hazard Identification and Safety Precautions

Borazine is classified as a flammable liquid, and it causes severe skin burns and eye damage,
and may cause respiratory irritation.[1]

Table 2: Hazard ldentification and GHS Classification

Hazard Class GHS Classification
Flammable liquids Category 3

Skin corrosion/irritation Category 1B

Serious eye damage/eye irritation Category 1

Specific target organ toxicity — single exposure
) o Category 3
(Respiratory tract irritation)

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling borazine.[1][4]

» Hand Protection: Neoprene or nitrile rubber gloves.[1][4]
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» Eye Protection: Chemical goggles or a face shield. Contact lenses should not be worn.[1][4]

o Skin and Body Protection: A flame-retardant lab coat and additional protective clothing as
necessary to prevent skin contact.[1]

o Respiratory Protection: A NIOSH-certified combination organic vapor-amine gas (brown
cartridge) respirator should be used when handling open containers or in case of vapor
release.[1]

Experimental Protocols
General Handling and Inert Atmosphere Techniques

All manipulations involving borazine must be carried out in a well-ventilated fume hood under
an inert atmosphere (e.g., nitrogen or argon) to prevent contact with air and moisture.[1][3]
Glassware should be oven-dried before use.

Synthesis of Borazine

Method 1: From Sodium Borohydride and Ammonium Sulfate
This method is a common laboratory-scale synthesis.

Materials:

Sodium borohydride (NaBHa4)

Ammonium sulfate ((NH4)2S0a)

High-boiling inert solvent (e.g., tetraglyme)

Schlenk line apparatus

Heating mantle

Cold traps (liquid nitrogen)

Procedure:
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e Set up a three-neck round-bottom flask equipped with a mechanical stirrer, a condenser, and
a gas inlet connected to a Schlenk line.

e Under a positive pressure of inert gas, charge the flask with finely powdered sodium
borohydride and ammonium sulfate in the desired molar ratio, suspended in the inert solvent.

» Connect the outlet of the condenser to a series of cold traps cooled with liquid nitrogen to
collect the volatile borazine product.

e Heat the reaction mixture to 120-140°C with vigorous stirring.[5]
o Borazine will be formed as a volatile product and collected in the cold traps.
e The reaction is typically complete within three hours.[5]

 After the reaction is complete, the collected borazine can be further purified.

Purification of Borazine

Purification is typically achieved by vacuum fractionation.
Procedure:

e The crude borazine collected in the cold traps is subjected to a vacuum fractionation
through a series of cold traps maintained at different temperatures (e.g., -45°C, -78°C, and
-196°C).[5]

e The purified borazine is collected in the -78°C trap.[5]

Storage and Disposal
Storage

Borazine should be stored in a cool, dry, well-ventilated area away from heat, sparks, and
open flames.[3][4] It must be stored in a tightly sealed, corrosion-resistant container under an
inert atmosphere.[1][4] The recommended storage temperature is below 5°C.[1][4] Bottles may
develop pressure upon storage and should be opened slowly.[1][4]
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Disposal

All waste containing borazine must be treated as hazardous waste.[1] Dispose of in a safe
manner in accordance with local, state, and federal regulations at a licensed waste disposal
facility.[1][4] Do not dispose of waste into the sewer system.[4] Empty containers should be
handled with care as they may contain flammable residual vapors.[1][4]

Emergency Procedures
Spills and Leaks

e Evacuate: Immediately evacuate all non-essential personnel from the area.[1]

o Eliminate Ignition Sources: Remove all sources of ignition (sparks, open flames, hot
surfaces).[4]

o Ventilate: Ensure adequate ventilation.

o Containment: For small spills, use a non-combustible absorbent material (e.g., sand,
vermiculite) to collect the spilled material.[1] Use only non-sparking tools for cleanup.[1][4]

» Disposal: Place the absorbent material into a suitable container for hazardous waste
disposal.

Fire

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1][4] DO
NOT USE WATER.[4]

o Firefighter Precautions: Firefighters should wear self-contained breathing apparatus and full

protective gear.[1]

First Aid

¢ Inhalation: Move the victim to fresh air and keep them at rest. Seek immediate medical

attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek immediate medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

Visual Protocols and Workflows
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General Borazine Handling Workflow

Start: Prepare for Borazine Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

l

Work in a Ventilated Fume Hood

;

Ensure Inert Atmosphere
(Nitrogen or Argon)

;

Use Oven-Dried Glassware

;

Perform Borazine Manipulation

;

Clean Work Area and Equipment

Store Borazine Properly
(<5°C, Inert Atmosphere)

End of Procedure

Click to download full resolution via product page

Caption: General workflow for safely handling borazine.
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Borazine Spill Emergency Response

Borazine Spill Occurs

Evacuate Non-Essential Personnel

l

Eliminate All Ignition Sources

;

Ensure Area is Well-Ventilated

;

Don Full PPE
(including respirator)

;

Contain Spill with Absorbent Material
(Use Non-Sparking Tools)

;

Collect Absorbed Material into a
Sealed Hazardous Waste Container

l

Decontaminate the Spill Area

Report the Incident

Click to download full resolution via product page

Caption: Emergency response protocol for a borazine spill.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1220974?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-borazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

